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Compound of Interest

Compound Name: Rengynic acid

CAS No.: 1310146-00-9

Cat. No.: B592748

Get Quote

To the attention of: Researchers, scientists, and drug development professionals.

Following a comprehensive search of the scientific literature, we have been unable to identify a

compound named "Rengylic acid." Searches for this name and several phonetic variations did

not yield any published total synthesis protocols or even a characterization of a molecule with

this name.

It is possible that "Rengylic acid" is a novel or proprietary compound not yet disclosed in

publicly available literature, or that the name provided may be a misspelling of a known natural

product.

To proceed with your request for a detailed total synthesis protocol, including quantitative data,

experimental methodologies, and pathway visualizations, we kindly request that you verify and

provide the following information:

Correct Spelling: Please ensure the spelling of the compound's name is accurate.

Chemical Structure: A 2D or 3D representation of the molecular structure.
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CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts

Service.

Source Publication: Any reference to a journal article, patent, or database where the

compound is described.

Upon receiving the correct information for the target molecule, we will proceed with the

following comprehensive workflow to deliver the requested application notes and protocols:

Proposed Workflow for Target Molecule Total
Synthesis Protocol
Caption: Proposed workflow for generating the total synthesis protocol upon identification of the

correct target molecule.

We are committed to providing you with accurate and detailed scientific information. We look

forward to your clarification and the opportunity to assist you further in your research and

development endeavors.

To cite this document: BenchChem. [Application Notes and Protocols: Total Synthesis of
Rengylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592748/docs#application-notes-and-protocols-total-
synthesis-of-rengylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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